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Compound of Interest

Ethyl 2-(5-nitropyridin-2-
Compound Name:
YL )acetate

Cat. No.: B168430

CAS Number: 174890-57-4
Molecular Formula: CaH10N204

Molecular Weight: 210.19 g/mol

Introduction

Ethyl 2-(5-nitropyridin-2-yl)acetate is a nitro-substituted pyridine derivative that holds
significance as a versatile intermediate in synthetic organic chemistry. The presence of the nitro
group, a strong electron-withdrawing functionality, activates the pyridine ring, making it
susceptible to nucleophilic substitution reactions. This property, combined with the reactive
ethyl acetate side chain, renders it a valuable building block for the synthesis of a diverse
range of more complex heterocyclic compounds. While detailed, publicly available research
specifically on Ethyl 2-(5-nitropyridin-2-yl)acetate is limited, its structural motifs are prevalent
in molecules with significant biological activity, particularly in the realm of kinase inhibitors. This
guide aims to provide a comprehensive overview of its chemical properties, potential synthetic
routes, and likely applications based on the chemistry of related nitropyridine compounds.

Physicochemical Properties

Quantitative physicochemical data for Ethyl 2-(5-nitropyridin-2-yl)acetate is not extensively
reported in the literature. The following table summarizes basic information available from
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chemical suppliers.

Property Value Source
CAS Number 174890-57-4 Chemical Suppliers
Molecular Formula CoH10N204 Chemical Suppliers
Molecular Weight 210.19 g/mol Chemical Suppliers
Appearance Expected to be a solid Inferred
Purity Typically available at 295% Chemical Suppliers

Store in a cool, dry, well- ) )
Storage ] Chemical Suppliers
ventilated area

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of Ethyl 2-(5-nitropyridin-2-yl)acetate are
not explicitly published. However, based on established organic chemistry principles and
literature on related compounds, a plausible synthetic pathway can be proposed.

Proposed Synthetic Pathway

A common method for the synthesis of 2-substituted pyridines involves the reaction of a
corresponding 2-halopyridine with a suitable nucleophile. In this case, the synthesis would
likely proceed via the nucleophilic substitution of a halogen on the pyridine ring with an enolate
of ethyl acetate.
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Reactants
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Caption: Proposed synthesis of Ethyl 2-(5-nitropyridin-2-yl)acetate.

Representative Experimental Protocol (Hypothetical)

This protocol is a generalized procedure based on common laboratory practices for similar
reactions and should be adapted and optimized for specific laboratory conditions.

Materials:

2-Chloro-5-nitropyridine

Ethyl acetate

Sodium hydride (NaH) or Lithium diisopropylamide (LDA)

Anhydrous Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)
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Saturated aqueous ammonium chloride (NH4Cl) solution
Ethyl acetate (for extraction)

Brine

Anhydrous sodium sulfate (Naz2S0a)

Silica gel for column chromatography

Procedure:

Enolate Formation: To a solution of ethyl acetate (1.2 equivalents) in anhydrous THF under
an inert atmosphere (e.g., nitrogen or argon) at -78 °C, slowly add a strong base such as
LDA (1.1 equivalents). Stir the mixture at this temperature for 1 hour to ensure complete
formation of the ethyl acetate enolate.

Nucleophilic Substitution: To the enolate solution, add a solution of 2-chloro-5-nitropyridine
(1.0 equivalent) in anhydrous THF dropwise, maintaining the temperature at -78 °C.

Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and
stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: Upon completion, quench the reaction by carefully adding saturated aqueous
NHa4Cl solution.

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50
mL).

Washing and Drying: Combine the organic layers and wash with water and then brine. Dry
the organic layer over anhydrous NazSOa.

Purification: Filter off the drying agent and concentrate the solvent under reduced pressure.
Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Ethyl 2-(5-
nitropyridin-2-yl)acetate.
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o Characterization: Confirm the structure of the purified product using spectroscopic methods
such as *H NMR, 3C NMR, and Mass Spectrometry.

Role as a Synthetic Intermediate

The primary utility of Ethyl 2-(5-nitropyridin-2-yl)acetate lies in its role as a precursor for the
synthesis of more complex, biologically active molecules. The nitro group can be readily
reduced to an amino group, which can then participate in various cyclization and coupling
reactions. This strategic positioning of functional groups makes it a valuable starting material in

drug discovery programs.

Application in Kinase Inhibitor Synthesis

The pyridine scaffold is a common feature in many kinase inhibitors due to its ability to form key
hydrogen bond interactions within the ATP-binding site of kinases.[1] Nitropyridine derivatives,
such as Ethyl 2-(5-nitropyridin-2-yl)acetate, serve as versatile starting materials for the
synthesis of various kinase inhibitors.[1][2][3] The general workflow involves the reduction of
the nitro group to an amine, followed by the construction of fused heterocyclic ring systems,
such as imidazo[4,5-b]pyridines, which are known bioisosteres of purine.[1]

(i o Reduction of Nitro Group e R Cyclization/ Kinase Inhibitors
[Ethyl 2-(5-nitropyridin-2 yl)acetateH (e.g., H, PdIC or SnCl:) HElhyl 2-(5-aminopyridin-2- yI)acetate]—b[Funcﬂona”zaﬁon (e.q., Imidazo[4,5-b]pyridines)

Click to download full resolution via product page

Caption: Synthetic workflow from Ethyl 2-(5-nitropyridin-2-yl)acetate to kinase inhibitors.

Potential Biological Significance

While no specific biological activity has been reported for Ethyl 2-(5-nitropyridin-2-yl)acetate
itself, the broader class of nitropyridine derivatives has been investigated for a range of
pharmacological activities. Pyridine-based structures are known to exhibit antituberculosis,
antitumor, antiviral, and anti-inflammatory properties, among others.[4] The nitro group, in some
contexts, can also contribute to biological activity. Therefore, this compound serves as a key
starting point for the synthesis of novel therapeutic agents.
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Conclusion

Ethyl 2-(5-nitropyridin-2-yl)acetate is a valuable, albeit under-documented, chemical
intermediate. Its structural features, particularly the activated pyridine ring and the ester
functionality, provide multiple avenues for synthetic elaboration. The primary application of this
compound is likely as a building block in the synthesis of complex heterocyclic systems, with a
significant potential in the development of novel kinase inhibitors for therapeutic use. Further
research into the specific reactions and applications of this compound would be beneficial for
expanding the toolbox of medicinal chemists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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